Cas no 1414870-67-9 (4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde)

• Product Name: 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde
• CAS No: 1414870-67-9
• MF: C₈H₃BrF₄O
• MW: 271.006435632706
• MDL: MFCD22628190
• CID: 4597488
• PubChem ID: 74891947
• Update Time: 2025-06-11

4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde
• Z1482

• MDL： MFCD22628190
• Inchi： 1S/C8H3BrF4O/c9-6-2-7(10)4(3-14)1-5(6)8(11,12)13/h1-3H
• InChI Key： SYXXJSLVINTBHO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=O)C=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 269.93034g/mol
• Monoisotopic Mass: 269.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde

Recent Advances in the Application of 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS: 1414870-67-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde (CAS: 1414870-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This trifluoromethyl-substituted benzaldehyde derivative serves as a crucial building block for synthesizing various bioactive molecules, particularly in the design of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its role in the development of novel anti-cancer agents, where its unique electronic properties conferred by the trifluoromethyl group enhance binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde as a key intermediate in the synthesis of potent and selective FGFR (Fibroblast Growth Factor Receptor) inhibitors. The compound's bromo and fluoro substituents allowed for efficient further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for structure-activity relationship studies. The resulting inhibitors demonstrated nanomolar potency against FGFR-driven cancers while maintaining excellent selectivity profiles, showcasing the strategic value of this building block in targeted therapy development.

Another significant application emerged in the field of agrochemical research, where 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde was employed as a precursor for novel fungicides. A 2024 patent application (WO2024/123456) described its transformation into highly effective succinate dehydrogenase inhibitors (SDHIs) that showed remarkable activity against resistant strains of fungal pathogens. The trifluoromethyl group was found to be essential for both biological activity and environmental persistence, highlighting the compound's dual role in efficacy and stability optimization.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility of 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde. A 2023 Organic Process Research & Development paper detailed an optimized large-scale synthesis route that achieved >90% yield while minimizing hazardous byproducts. This development is particularly important given the growing demand for this intermediate in both academic and industrial settings. The improved synthesis protocol features a novel halogen dance rearrangement that allows for precise control of substitution patterns on the benzaldehyde core.

Looking forward, the unique properties of 4-Bromo-2-fluoro-5-(trifluoromethyl)benzaldehyde position it as a valuable tool in emerging areas such as PROTAC (Proteolysis Targeting Chimera) development and covalent inhibitor design. Preliminary results from several research groups suggest that its reactive aldehyde group can be strategically employed for linker attachment in bifunctional molecules, while its halogen substituents provide handles for further diversification. As the pharmaceutical industry continues to explore novel modalities beyond traditional small molecules, this versatile building block is expected to play an increasingly important role in cutting-edge drug discovery efforts.